Cas no 76918-93-9 (Beiwutine)

• Product Name: Beiwutine
• CAS No: 76918-93-9
• MF: C₃₃H₄₅NO₁₂
• MW: 647.7099
• CID: 564271
• PubChem ID: 168013527
• Update Time: 2024-10-27

Beiwutine Chemical and Physical Properties

Names and Identifiers

• Aconitane-3,8,10,13,14,15-hexol,1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, 8-acetate 14-benzoate, (1a,3a,6a,14a,15a,16b)-
• Aconitane-3,8,10,13,14,15-hexol,1,6,16-trimethoxy-4-(methoxymethyl)-20-methyl-, 8-acetate 14-benzoate, (1a,3a,6a,14a,15a,16b)
• BEIWUTINE
• 10-Hydroxy mesaconitine
• CHEBI:3004
• [(1R,2S,3S,4R,5R,6S,7S,8S,9R,13R,14R,16S,17R,18R)-8-Acetyloxy-2,5,7,14-tetrahydroxy-6,16,18-trimethoxy-13-(methoxymethyl)-11-methyl-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-4-yl] benzoate
• DA-61565
• Q27105922
• 76918-93-9
• C08663
• Beiwutine

• Inchi： 1S/C33H45NO12/c1-16(35)46-33-20-21(43-5)22-29(15-41-3)14-34(2)24(20)32(22,19(42-4)12-18(29)36)31(40)13-30(39,27(44-6)25(33)37)26(23(31)33)45-28(38)17-10-8-7-9-11-17/h7-11,18-27,36-37,39-40H,12-15H2,1-6H3/t18-,19+,20-,21+,22?,23+,24?,25+,26-,27+,29+,30-,31+,32-,33+/m1/s1
• InChI Key： GPTAWZLFSGYZGC-UVNIHGBLSA-N
• SMILES： [C@@]123[C@@]4(C[C@]5([C@@H]([C@@H]4[C@@]([C@@H](O)[C@@H]5OC)(OC(C)=O)[C@@H]4[C@@H](C1[C@@](CN(C24)C)(COC)[C@H](O)C[C@@H]3OC)OC)OC(C1C=CC=CC=1)=O)O)O

Computed Properties

• Exact Mass: 647.29417587 g/mol
• Monoisotopic Mass: 647.29417587 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 46
• Rotatable Bond Count: 10
• Complexity: 1250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 647.7
• XLogP3: -1.1
• Topological Polar Surface Area: 174Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids